Cas no 1072952-03-4 (3-(4'-Fluorobenzyloxy)phenylboronic Acid)

3-(4'-Fluorobenzyloxy)phenylboronic Acid Properties

Names and Identifiers

• (3-((4-Fluorobenzyl)oxy)phenyl)boronic acid
• 3-(4′-Fluorobenzyloxy)phenylboronic acid
• 3-(4'-Fluorobenzyloxy)phenylboronic acid
• {3-[(4-Fluorophenyl)methoxy]phenyl}boronic acid
• [3-[(4-fluorophenyl)methoxy]phenyl]boronic acid
• PC430502
• AX8261390
• X1573
• 3-(4 inverted exclamation marka-Fluorobenzyloxy)phenylboronic acid
• +Expand

• MDL： MFCD08705238
• InChIKey： WSTWPQWJAKLITI-UHFFFAOYSA-N
• Inchi： 1S/C13H12BFO3/c15-12-6-4-10(5-7-12)9-18-13-3-1-2-11(8-13)14(16)17/h1-8,16-17H,9H2
• SMILES： FC1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])OC1=C([H])C([H])=C([H])C(B(O[H])O[H])=C1[H]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Heavy Atom Count: 18
• Complexity: 244
• Topological Polar Surface Area: 49.7

Experimental Properties

• Melting Point: 140-144 °C
• Solubility: Very slightly soluble (0.16 g/l) (25 º C),
• Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),